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Compound of Interest

Compound Name: Cyanazine-d5

Cat. No.: B562985 Get Quote

For Immediate Reference: Key Safety and Handling Information for Cyanazine-d5

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Cyanazine-d5. By adhering to

these protocols, you can minimize risks and ensure a safe laboratory environment. As your

trusted partner, we are committed to providing value beyond the product itself, empowering

your research with comprehensive safety information.

Essential Safety and Personal Protective Equipment
(PPE)
Given the toxic nature of Cyanazine-d5 if swallowed and its high toxicity to aquatic life,

stringent adherence to safety protocols is paramount. The following table summarizes the

required Personal Protective Equipment (PPE) for handling this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b562985?utm_src=pdf-interest
https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation
Required Personal Protective Equipment

(PPE)

Pre-Handling/Inspection - Safety glasses with side shields

Handling/Weighing

- Chemical-resistant gloves (e.g., Nitrile rubber)

- Laboratory coat - Safety glasses with side

shields or chemical safety goggles - Use of a

chemical fume hood is required.

Spill Cleanup

- Chemical-resistant gloves (e.g., Nitrile rubber)

- Disposable coveralls - Chemical safety

goggles and a face shield - Air-purifying

respirator with an appropriate cartridge for

organic vapors and particulates

Disposal
- Chemical-resistant gloves (e.g., Nitrile rubber)

- Laboratory coat - Chemical safety goggles

Operational and Disposal Plans: A Step-by-Step
Guide
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Handling and Storage Protocol
Pre-Handling Inspection: Before use, visually inspect the container for any signs of damage

or leaks. Ensure the product label is legible and the Safety Data Sheet (SDS) is readily

accessible.

Engineering Controls: All handling of Cyanazine-d5, including weighing and preparing

solutions, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above.
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Weighing and Transfer: Dispense the required amount of Cyanazine-d5 carefully to avoid

generating dust. Use appropriate tools (e.g., spatula, weigh paper). Close the container

tightly immediately after use.

Solution Preparation: When dissolving in a solvent, add the Cyanazine-d5 to the solvent

slowly while stirring to prevent splashing.

Storage: Store Cyanazine-d5 in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area. Keep it away from strong acids, strong bases, and incompatible

metals.[1]

Spill Response Protocol
Evacuate: Immediately evacuate the affected area and restrict access.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Don PPE: Put on the appropriate PPE for spill cleanup.

Containment: For small spills, gently cover the material with an inert absorbent material such

as vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution,

followed by water. Collect all cleaning materials for disposal as hazardous waste.

Reporting: Report the spill to the appropriate safety personnel.

Disposal Plan
All waste containing Cyanazine-d5 must be treated as hazardous waste.

Waste Segregation: Collect all Cyanazine-d5 solid waste, contaminated materials (e.g.,

gloves, weigh paper), and solutions in separate, clearly labeled, and sealed hazardous

waste containers.
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Labeling: Label the waste containers with "Hazardous Waste" and the specific chemical

name, "Cyanazine-d5."

Storage of Waste: Store hazardous waste containers in a designated, secure area away

from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental

waste management company, in accordance with all local, state, and federal regulations. Do

not dispose of Cyanazine-d5 down the drain or in regular trash.

Quantitative Data Summary
The following tables provide key quantitative data for Cyanazine-d5 and its non-deuterated

analogue, Cyanazine. The toxicological and physical properties are expected to be very similar.

Physical and Chemical Properties

Property Value

Molecular Formula C₉H₈D₅ClN₆

Molecular Weight 245.72 g/mol

Appearance White crystalline solid[1]

Melting Point 167.5-169°C

Water Solubility 171 mg/L at 25°C[1]

Vapor Pressure 0.0002 mPa at 20°C[1]

Toxicological Data (for Cyanazine)

Metric Value Species

Oral LD50 182 - 332 mg/kg[1] Rat

Dermal LD50 > 1200 mg/kg Rat

Inhalation LC50 No data available
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Occupational Exposure Limits (for Cyanazine)

Organization Limit Notes

TLV 0.1 mg/m³ Inhalable particulate matter

First Aid Measures
Immediate action is critical in the event of exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes while removing contaminated clothing and shoes. Seek medical

attention if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Experimental Workflow and Logical Relationships
To ensure a clear and logical process for handling Cyanazine-d5, the following workflow

diagram illustrates the key steps and decision points.
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Cyanazine-d5 Handling Workflow

Preparation

Handling Operations

Post-Handling

Waste Management

Start: Obtain Cyanazine-d5

Review Safety Data Sheet (SDS)

Verify and Don Appropriate PPE

Work in a Chemical Fume Hood

Weigh and Prepare Solutions

Store Properly in a Labeled, Sealed Container

Collect Waste in Labeled Hazardous Waste Container

Decontaminate Work Area

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of Cyanazine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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